Cas no 1147858-85-2 (Methyl 2,4-Diethylbenzoate)

• Product Name: Methyl 2,4-Diethylbenzoate
• CAS No: 1147858-85-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD28365138
• CID: 2877348
• PubChem ID: 66741803
• Update Time: 2025-06-07

Methyl 2,4-Diethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-Diethylbenzoate
• DWBNOJJRJJVENF-UHFFFAOYSA-N
• methyl2,4-diethylbenzoate
• 1147858-85-2
• SCHEMBL607262
• AKOS027338517
• W11606
• DB-209139
• MFCD28365138
• AS-58883

• MDL： MFCD28365138
• Inchi： 1S/C12H16O2/c1-4-9-6-7-11(12(13)14-3)10(5-2)8-9/h6-8H,4-5H2,1-3H3
• InChI Key： DWBNOJJRJJVENF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(CC)C=C1CC)=O

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,4-Diethylbenzoate

Methyl 2,4-Diethylbenzoate (CAS No. 1147858-85-2): A Comprehensive Overview

Methyl 2,4-Diethylbenzoate, identified by its CAS number 1147858-85-2, is a significant compound in the realm of organic chemistry and industrial applications. This ester derivative of benzoic acid has garnered attention due to its unique structural properties and versatile functionalities. The presence of two ethyl groups at the ortho positions enhances its reactivity and makes it a valuable intermediate in various synthetic processes.

The compound's molecular structure, featuring a benzene ring substituted with two ethyl groups and a methyl ester group, contributes to its distinct chemical behavior. This configuration allows for multiple reaction pathways, making it a preferred choice in pharmaceutical synthesis and specialty chemical manufacturing. The Methyl 2,4-Diethylbenzoate molecule's ability to undergo various transformations under controlled conditions has opened new avenues in drug development and material science.

In recent years, the pharmaceutical industry has shown increasing interest in this compound due to its potential applications in the synthesis of active pharmaceutical ingredients (APIs). Researchers have been exploring its utility in developing novel therapeutic agents that target specific biological pathways. The ester group in Methyl 2,4-Diethylbenzoate can be easily modified through hydrolysis or transesterification, allowing for the creation of diverse derivatives with tailored pharmacological properties.

One of the most compelling aspects of Methyl 2,4-Diethylbenzoate is its role as a precursor in the synthesis of complex organic molecules. Its structural framework provides a stable platform for further functionalization, enabling chemists to design intricate compounds with desired characteristics. This has led to several breakthroughs in the development of agrochemicals, fragrances, and polymer additives, where precise molecular architecture is crucial.

The industrial significance of Methyl 2,4-Diethylbenzoate is further underscored by its use in the production of high-performance materials. Researchers have leveraged its reactivity to develop novel polymers and coatings that exhibit enhanced durability and chemical resistance. These advancements are particularly relevant in industries where material integrity under harsh conditions is paramount.

Recent studies have also highlighted the compound's potential in environmental applications. The benzene ring and ester functionality make Methyl 2,4-Diethylbenzoate a suitable candidate for developing biodegradable solvents and additives that minimize environmental impact. Such innovations align with global efforts to promote sustainable chemistry practices and reduce reliance on traditional petrochemical-based products.

The synthesis of Methyl 2,4-Diethylbenzoate typically involves the esterification of 2,4-diethylaniline with methanol under acidic conditions. This process highlights the compound's versatility as a synthetic intermediate. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, leading to higher yields and cleaner reaction profiles. These improvements are essential for scaling up production while maintaining cost-effectiveness and environmental responsibility.

In conclusion, Methyl 2,4-Diethylbenzoate (CAS No. 1147858-85-2) is a multifaceted compound with broad applications across multiple industries. Its unique structural features and reactivity make it indispensable in pharmaceutical research, material science, and industrial manufacturing. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, driving innovation and progress in various scientific domains.